2-[(4-methoxyphenyl)amino]-7,7-dimethyl-7,8-dihydroquinazolin-5(6H)-one

• IUPAC Name: 2-(4-methoxyanilino)-7,7-dimethyl-6,8-dihydroquinazolin-5-one
• InChI: InChI=1S/C17H19N3O2/c1-17(2)8-14-13(15(21)9-17)10-18-16(20-14)19-11-4-6-12(22-3)7-5-11/h4-7,10H,8-9H2,1-3H3,(H,18,19,20)
• InChI Key: WYHYXVIMEYVIAO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=NC(=NC=C2C(=O)C1)NC3=CC=C(C=C3)OC)C
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

2-[(4-Methoxyphenyl)amino]-7,7-dimethyl-7,8-dihydroquinazolin-5(6H)-one is a quinazolinone derivative characterized by a bicyclic scaffold with a 7,7-dimethyl substitution and a 4-methoxyphenylamino group at position 2. This compound is synthesized via multi-step reactions involving cyclohexenone intermediates and aromatic amines, often employing formaldehyde and acetic acid under reflux conditions . Its structural features, such as the rigid dimethyl-substituted ring and electron-rich methoxyphenyl group, contribute to its biological activity. Research highlights its anti-inflammatory properties, with in vivo studies demonstrating efficacy against carrageenan-induced paw edema in rats .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-methoxyphenyl)amino]-7,7-dimethyl-7,8-dihydroquinazolin-5(6H)-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-methoxyaniline and 2,3-dimethylquinazolin-4(3H)-one.

Condensation Reaction: The key step involves the condensation of 4-methoxyaniline with 2,3-dimethylquinazolin-4(3H)-one in the presence of a suitable catalyst, such as acetic acid or sulfuric acid, under reflux conditions.

Cyclization: The resulting intermediate undergoes cyclization to form the desired quinazolinone structure.

Purification: The final product is purified using techniques such as recrystallization or column chromatography to obtain a high-purity compound.

Industrial Production Methods

In an industrial setting, the production of 2-[(4-methoxyphenyl)amino]-7,7-dimethyl-7,8-dihydroquinazolin-5(6H)-one may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity, and the use of automated systems can enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-[(4-methoxyphenyl)amino]-7,7-dimethyl-7,8-dihydroquinazolin-5(6H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding quinazolinone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The methoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as halides or amines in the presence of a base.

Major Products Formed

Oxidation: Quinazolinone derivatives with additional oxygen-containing functional groups.

Reduction: Reduced quinazolinone derivatives.

Substitution: Quinazolinone derivatives with substituted functional groups.

Scientific Research Applications

2-[(4-methoxyphenyl)amino]-7,7-dimethyl-7,8-dihydroquinazolin-5(6H)-one has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory, anticancer, and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-methoxyphenyl)amino]-7,7-dimethyl-7,8-dihydroquinazolin-5(6H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream biological effects. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Quinazolinone Derivatives

Structural Features and Substitution Patterns

The biological and physicochemical properties of quinazolinones are highly dependent on substituents. Key analogs include:

Compound Name	Substituents (Position)	Molecular Weight	Key Activity/Property	Reference
Target Compound	2-(4-methoxyphenylamino), 7,7-dimethyl	~325.36*	Anti-inflammatory
4-(4-Dimethylamino-2-hydroxyphenyl)-2-thioxo analog	2-thioxo, 4-dimethylaminophenyl	~353.43	Not reported (structural data)
2-Amino-7-(4-methoxyphenyl) derivative	2-amino, 7-(4-methoxyphenyl)	191.23	Unknown
2-(Furan-2-ylmethylamino) analog	2-(furan-2-ylmethylamino)	~323.34	Unknown
4-Benzyl-1-substituted triazoloquinazolin-5-ones	Triazolo-fused, 4-benzyl	~320–350	H1-antihistaminic
7-(4-Chlorophenyl)-2-(4-methoxyphenylamino) analog	7-(4-chlorophenyl)	~359.81	Structural data only

*Calculated based on molecular formula.

• Electron-Withdrawing vs. In contrast, analogs with thioxo (C=S) groups (e.g., ) may exhibit altered solubility and redox properties.
• Ring Substitutions: The 7,7-dimethyl group in the target compound stabilizes the chair conformation of the dihydroquinazolinone ring, reducing puckering dynamics compared to non-dimethyl analogs (e.g., 2-amino-7-(4-methoxyphenyl) derivative ). This rigidity may enhance metabolic stability .

Physicochemical Properties

• Molecular Weight : The target compound (~325 Da) falls within the ideal range for drug-likeness, unlike higher-weight analogs like the 4-chlorophenyl derivative (~359 Da ), which may face permeability challenges.